3-(4-methoxyphenyl)-11-(pyridin-2-yl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• Molecular Formula: C25H23N3O2
• Molecular Weight: 397.5g/mol
• IUPAC Name: 9-(4-methoxyphenyl)-6-pyridin-2-yl-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C25H23N3O2/c1-30-18-11-9-16(10-12-18)17-14-22-24(23(29)15-17)25(21-8-4-5-13-26-21)28-20-7-3-2-6-19(20)27-22/h2-13,17,25,27-28H,14-15H2,1H3
• InChI Key: GBAAEFXMKIWZKF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2CC3=C(C(NC4=CC=CC=C4N3)C5=CC=CC=N5)C(=O)C2

Description

Cambridge ID 5964201 is a chemical compound listed in the ChemBridge database. It is a part of their extensive collection of screening compounds, fragments, and macrocycles. This compound is utilized in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of Cambridge ID 5964201 involves several synthetic routes, including the formation of carbon-carbon single bonds through organometallic species or enolates addition to electrophiles. Common reactions used in its synthesis include the Grignard reaction, aldol reaction, Michael reaction, alkylation reactions, and coupling reactions .

Industrial Production Methods

Industrial production methods for Cambridge ID 5964201 are not explicitly detailed in the available literature. it is likely that large-scale synthesis follows similar routes as laboratory preparation, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

Cambridge ID 5964201 undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or the removal of hydrogen.

Reduction: Involves the addition of hydrogen or the removal of oxygen.

Substitution: Involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Cambridge ID 5964201 is used in various scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: In studies involving enzyme inhibition and protein interactions.

Industry: Used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of Cambridge ID 5964201 involves its interaction with specific molecular targets. These interactions can modulate enzymatic activity, cell signaling pathways, or gene expression. Computational methods, such as those provided by MAVEN, can predict these interactions based on the compound’s structure .

Comparison with Similar Compounds

Cambridge ID 5964201 can be compared with other similar compounds in terms of its chemical structure and reactivity. Similar compounds include those with analogous functional groups or molecular frameworks. The uniqueness of Cambridge ID 5964201 lies in its specific combination of functional groups and its reactivity profile .

List of Similar Compounds

• Compounds with similar functional groups.
• Compounds with analogous molecular frameworks.
• Compounds used in similar scientific research applications.